Cas no 89469-32-9 (Benzoic acid,4-(chlorosulfonyl)-2-methoxy-)
Benzoic acid,4-(chlorosulfonyl)-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(chlorosulfonyl)-2-methoxy-
- 5-Chlorosulfonyl-2-MethoxybenzoicAcid
- 2-Methoxy-4-(chlorosulfonyl)benzoic acid
- 5-Chlorosulphonyl-2-anisic acid
- 89469-32-9
- BCA90491
- 5-Chlorosulphonyl-2-methoxy benzoic acid
- 5-(Chlorosulfonyl)-2-methoxybenzoic acid #
- A7637
- NS00032369
- 5-Chlorosulphonyl-2-Methoxybenzoic Acid
- Z316121652
- 5-(Chlorosulphonyl)-2-methoxybenzoic acid
- Benzoic acid, 5-(chlorosulfonyl)-2-methoxy-
- D72677
- 5-chlorosulfonyl-2-methoxybenzoic acid
- AKOS000132993
- 5-(Chlorosulfonyl)-2-methoxybenzoicacid
- EINECS 257-507-7
- SCHEMBL1364551
- CS-0040598
- AKOS024273183
- 5-chlorosulphonyl-2-methoxy-benzoic acid
- FT-0682923
- PS-10854
- EN300-36927
- DTXSID60199868
- 51904-91-7
- 5-(Chlorosulfonyl)-2-methoxybenzoic acid
- 2-methoxy-5-chlorosulfonylbenzoic acid
- MFCD00066912
- GS3079
-
- Inchi: 1S/C8H7ClO5S/c1-14-7-3-2-5(15(9,12)13)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)
- InChI Key: OUBZCDOQEMLMAB-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC(=C(C(=O)O)C=1)OC)(=O)=O
Computed Properties
- Exact Mass: 249.97000
- Monoisotopic Mass: 249.9702722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 89Ų
Experimental Properties
- PSA: 89.05000
- LogP: 2.40170
Benzoic acid,4-(chlorosulfonyl)-2-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1953665-1g |
4-(Chlorosulfonyl)-2-methoxybenzoic acid |
89469-32-9 | 98% | 1g |
¥13910.00 | 2024-04-26 |
Benzoic acid,4-(chlorosulfonyl)-2-methoxy- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Benzoic acid,4-(chlorosulfonyl)-2-methoxy-
Comprehensive Analysis of Benzoic acid,4-(chlorosulfonyl)-2-methoxy- (CAS No. 89469-32-9) and Its Applications
Benzoic acid,4-(chlorosulfonyl)-2-methoxy- (CAS No. 89469-32-9) is a specialized organic compound widely recognized for its unique chemical properties and versatility in industrial applications. This compound, often referred to by its systematic name or CAS number, plays a critical role in the synthesis of fine chemicals, pharmaceuticals, and agrochemical intermediates. Its molecular structure, featuring a chlorosulfonyl group and a methoxy substituent, enables selective reactivity, making it valuable for advanced chemical transformations.
In recent years, the demand for Benzoic acid derivatives has surged due to their applications in sustainable chemistry and green synthesis. Researchers and manufacturers are increasingly focusing on eco-friendly processes, and this compound’s reactivity aligns well with such initiatives. For instance, its chlorosulfonyl group facilitates nucleophilic substitution reactions, which are pivotal in creating sulfonamides—a class of compounds with broad biological activity. This aligns with the growing interest in bioactive molecules and drug discovery, topics frequently searched in scientific databases and AI-driven platforms.
The compound’s methoxy group further enhances its utility by offering steric and electronic modulation in synthetic pathways. This feature is particularly relevant in the development of flavors and fragrances, where subtle structural changes can significantly alter sensory properties. As consumers increasingly seek natural and synthetic alternatives in personal care products, the role of Benzoic acid,4-(chlorosulfonyl)-2-methoxy- in this sector cannot be overlooked. Searches for sustainable fragrance ingredients and high-performance additives highlight its commercial relevance.
From a technical perspective, the synthesis and handling of CAS No. 89469-32-9 require precise conditions to ensure yield and purity. Advanced techniques like HPLC and NMR spectroscopy are commonly employed for quality control, addressing the industry’s emphasis on analytical validation and process optimization. These keywords are frequently queried by professionals seeking to improve manufacturing efficiency, underscoring the compound’s alignment with industrial trends.
In the pharmaceutical sector, Benzoic acid,4-(chlorosulfonyl)-2-methoxy- serves as a precursor for APIs (Active Pharmaceutical Ingredients). Its derivatives are explored for their potential in treating metabolic disorders and inflammatory conditions, topics gaining traction in medical research. The rise of precision medicine and targeted therapies has further amplified interest in such building blocks, as evidenced by search trends in academic and commercial databases.
Beyond its chemical applications, this compound is also studied for its stability and compatibility in formulations. For example, its performance under varying pH conditions makes it suitable for cosmetic preservatives and industrial coatings. These applications resonate with current discussions on material science innovations and long-lasting product formulations, which dominate forums and search engine queries.
In summary, Benzoic acid,4-(chlorosulfonyl)-2-methoxy- (CAS No. 89469-32-9) is a multifaceted compound with significant industrial and scientific value. Its structural features enable diverse applications, from pharmaceuticals to sustainable chemistry, aligning with global trends and user search behaviors. As research continues to uncover new uses, its importance in specialty chemistry is poised to grow further.
89469-32-9 (Benzoic acid,4-(chlorosulfonyl)-2-methoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)